Methyl 3-(3-amino-4-chlorophenyl)-3-cyclobutylbutanoate

• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol
• IUPAC Name: methyl 3-(3-amino-4-chlorophenyl)-3-cyclobutylbutanoate
• InChI: InChI=1S/C15H20ClNO2/c1-15(9-14(18)19-2,10-4-3-5-10)11-6-7-12(16)13(17)8-11/h6-8,10H,3-5,9,17H2,1-2H3
• InChI Key: PWZQJLYEDYUNER-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)OC)(C1CCC1)C2=CC(=C(C=C2)Cl)N

Description

Methyl 3-(3-amino-4-chlorophenyl)-3-cyclobutylbutanoate is a useful research compound. Its molecular formula is C15H20ClNO2 and its molecular weight is 281.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.79 g (5.74 mmol) of methyl 3-(4-chloro-3-nitrophenyl)-3-cyclobutylbutanoate were dissolved in 50 ml of ethyl acetate, and about 150 mg of 10% palladium on carbon were added. At RT, the reaction mixture was stirred vigorously under an atmosphere of hydrogen at atmospheric pressure overnight. The mixture was then filtered through Celite, and the filtrate obtained was evaporated to dryness. The crude product was purified by chromatography on silica gel (mobile phase cyclohexane/ethyl acetate 20:1). This gave 1.36 g of the target product (84% of theory).